Cas no 1021-19-8 (1,3,3A,4,7,7A-HEXAHYDRO-4,5,6,7,8,8-HEXACHLORO-4,7-METHANOISOBENZO-FURAN-1-OL)

• Product Name: 1,3,3A,4,7,7A-HEXAHYDRO-4,5,6,7,8,8-HEXACHLORO-4,7-METHANOISOBENZO-FURAN-1-OL
• CAS No: 1021-19-8
• MF: C₉H₆Cl₆O₂
• MW: 358.860737323761
• CID: 164642
• PubChem ID: 120890
• Update Time: 2025-04-19

1,3,3A,4,7,7A-HEXAHYDRO-4,5,6,7,8,8-HEXACHLORO-4,7-METHANOISOBENZO-FURAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 1,3,3A,4,7,7A-HEXAHYDRO-4,5,6,7,8,8-HEXACHLORO-4,7-METHANOISOBENZO-FURAN-1-OL
• 1,3,3A,4,7,7A-Hexahydro-4,5,6,7,8,8-hexachloro-4,7-methanoisobenzofuran-1-ol
• ENDOSULFANHYDROXYETHER
• 1-alpha-Hydroxyendosulfan ether
• 4,5,6,7,8,8-hexachloro-1,3,3a,4,7,7a-hexahydro-4,7-methano-2-benzofuran-1-ol
• 4,7-Methanoisobenzofuran-1-ol, 1,3,3a,4,7,7a-hexahydro-4,5,6,7,8,8-hexachloro-
• 4,7-Methanoisobenzofuran-1-ol, 4,5,6,7,8,8-hexachloro-1,3,3a,4,7,7a-hexahydro-
• Endosulfan alpha-hydroxy ether
• NS00124038
• Endosulfan hydroxyether
• 1021-19-8
• 1,7,8,9,10,10-hexachloro-4-oxatricyclo[5.2.1.02,6]dec-8-en-3-ol
• DTXSID50862514
• 1,3,3a,4,7,7a-hexahydro-4,5,6,7,8,8-hexa-chloro-4,7-methanoisobenzofuran-1-ol
• 1,3,3A,4,7,7A-HEXAHYDRO-4,5,6,7,8,8-HEXACHLORO-4,7-METHANOISOBENZO-FURAN-1-OL

• Inchi： 1S/C9H6Cl6O2/c10-4-5(11)8(13)3-2(1-17-6(3)16)7(4,12)9(8,14)15/h2-3,6,16H,1H2
• InChI Key： OHANHNSPGZXJBU-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(C1(Cl)Cl)(C1COC(C12)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 355.85018
• Monoisotopic Mass: 355.85
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.5990 (estimate)
• Boiling Point: 418.3°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.648
• PSA: 29.46